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Compound of Interest

Compound Name: Meropenem

Cat. No.: B000701 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Meropenem is a broad-spectrum carbapenem antibiotic effective against a wide

range of Gram-positive and Gram-negative bacteria.[1][2][3] Its bactericidal activity stems from

the inhibition of vital bacterial cell wall synthesis.[2][4] For reproducible and accurate in-vitro

and in-vivo research, the proper preparation and storage of meropenem stock solutions are

critical. These notes provide detailed protocols and stability data to guide researchers in

handling meropenem hydrate for laboratory use.

Quantitative Data Summary
The following tables summarize the solubility and stability of meropenem in various solvents

and under different storage conditions.

Table 1: Solubility of Meropenem
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Solvent Concentration Notes Source(s)

DMSO ~30 mg/mL - [5]

76 - 87 mg/mL

Moisture-absorbing

DMSO can reduce

solubility; use fresh

solvent.

[6][7]

Dimethylformamide

(DMF)
~30 mg/mL - [5]

Water ~77 mg/mL Sparingly soluble. [6][8]

PBS (pH 7.2) ~5 mg/mL - [5]

Ethanol < 1 mg/mL Considered insoluble. [6]

Acetone / Ether Practically Insoluble - [8]

Table 2: Stability of Meropenem Solutions
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Concentration
Solvent /
Diluent

Storage
Temperature

Stability
Details

Source(s)

Solid Powder N/A -20°C ≥ 4 years [5]

Up to 50 mg/mL
Water for

Injection

15-25°C (Room

Temp)

Stable for up to

2-3 hours.
[8][9]

Up to 50 mg/mL
Water for

Injection
4°C

Stable for up to

12-13 hours.
[8][9]

1 - 20 mg/mL
0.9% Sodium

Chloride

15-25°C (Room

Temp)

Stable for up to 4

hours.
[9]

2.5 - 50 mg/mL
0.9% Sodium

Chloride
4°C

Stable for up to

18 hours.
[9]

4 mg/mL
0.9% Sodium

Chloride
5°C

Retains >93% for

at least 7 days.
[10]

10 & 20 mg/mL
0.9% Sodium

Chloride
5°C

Retains >90% for

at least 5 days.
[10]

1 - 20 mg/mL 5% Dextrose
15-25°C (Room

Temp)

Use immediately;

stable for up to 2

hours.

[8][9]

Any Aqueous Buffers N/A

Not

recommended to

store for more

than one day.

[5]

N/A Any Frozen

Should not be

frozen due to

physical

instability

(precipitation).

[9][11]
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Safety Precautions: Meropenem should be considered hazardous until further information is

available. Do not ingest, inhale, or allow contact with eyes or skin. Wash thoroughly after

handling.[5] Use appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

Protocol 1: Preparation of High-Concentration
Meropenem Stock Solution in DMSO
This protocol is suitable for experiments where a high-concentration stock is required and the

final concentration of DMSO in the assay is tolerable.

Materials:

Meropenem (hydrate) solid powder (FW: 437.5 g/mol )[5]

Anhydrous, sterile DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated balance and weighing paper

Vortex mixer

Methodology:

Calculation: Determine the mass of meropenem powder needed for your desired stock

concentration and volume.

Formula: Mass (mg) = Desired Concentration (mM) * Final Volume (mL) * Molecular

Weight (mg/mmol)

Example for a 100 mM stock in 1 mL: Mass = 100 mmol/L * 0.001 L * 437.5 mg/mmol =

43.75 mg.

Weighing: Tare the balance with weighing paper. Carefully weigh the calculated amount of

meropenem powder.
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Dissolution: Transfer the powder to a sterile conical tube. Add the desired volume of fresh,

anhydrous DMSO.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

Aliquoting & Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.

Store aliquots at -20°C. The solid form is stable for at least 4 years at this temperature.[5]

While data on long-term stability in DMSO is limited, it is best practice to use prepared

stock solutions within a few months.

Protocol 2: Preparation of Meropenem Solution in
Aqueous Buffer
This protocol is for preparing solutions for direct use in biological experiments where organic

solvents are not permissible. Aqueous solutions are significantly less stable and should

typically be prepared fresh.

Materials:

Meropenem (hydrate) solid powder

Sterile aqueous buffer (e.g., PBS, pH 7.2, or 0.9% Sodium Chloride Injection)

Sterile, conical-bottom polypropylene tubes

Calibrated balance and weighing paper

(Optional) 0.22 µm sterile syringe filter

Methodology:

Calculation: Calculate the required mass of meropenem. Note the lower solubility in

aqueous buffers (e.g., ~5 mg/mL in PBS, pH 7.2)[5].
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Example for a 5 mg/mL solution in 10 mL of PBS: Mass = 5 mg/mL * 10 mL = 50 mg.

Weighing: Carefully weigh the calculated amount of meropenem powder.

Dissolution: Transfer the powder to a sterile tube. Add the desired volume of sterile aqueous

buffer.

Mixing: Mix thoroughly by vortexing or inversion until fully dissolved. The solution should

appear colorless to pale yellow.[8]

Sterilization (Optional): If the buffer was not pre-sterilized or if sterility is paramount, filter the

solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Storage and Use:

Aqueous solutions of meropenem are not recommended for storage for more than one

day.[5]

If immediate use is not possible, solutions in 0.9% NaCl may be stored at 4°C for up to 18

hours.[9]

Crucially, do not freeze aqueous solutions of meropenem.[8][9]
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Caption: Workflow for preparing meropenem stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b000701?utm_src=pdf-body
https://globalrph.com/dilution/meropenem-merrem/
https://www.benchchem.com/product/b000701?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16068.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Meropenem
https://www.benchchem.com/product/b000701?utm_src=pdf-body
https://globalrph.com/dilution/meropenem-merrem/
https://pubchem.ncbi.nlm.nih.gov/compound/Meropenem
https://www.benchchem.com/product/b000701?utm_src=pdf-body-img
https://www.benchchem.com/product/b000701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

Penicillin-Binding
Proteins (PBPs)

Peptidoglycan
Cross-Linking

Catalyzes

Cell Wall Synthesis

Weakened Cell Wall
 leads to 

Cell Lysis & Death

Meropenem

 Binds to & Inhibits

Click to download full resolution via product page

Caption: Meropenem's mechanism of action via inhibition of cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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